azocan-4-one hydrochloride
Overview
Description
This usually includes the compound’s systematic name, common names, and structural formula. It may also include its appearance (color, state of matter) and odor .
Synthesis Analysis
This involves a detailed explanation of how the compound is synthesized, including the starting materials, reaction conditions, and the steps involved .Molecular Structure Analysis
This involves the use of techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the compound’s molecular structure.Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes, including its reactivity, the conditions required for the reactions, and the products formed .Physical And Chemical Properties Analysis
This involves determining properties such as the compound’s melting point, boiling point, solubility, and stability .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of azocan-4-one hydrochloride can be achieved through a multistep process involving the reaction of several starting materials.", "Starting Materials": [ "4-chlorobutyronitrile", "sodium methoxide", "ethyl acetoacetate", "hydrochloric acid", "sodium hydroxide", "sodium nitrite", "sulfuric acid", "sodium sulfite" ], "Reaction": [ "Step 1: 4-chlorobutyronitrile is reacted with sodium methoxide to form 4-cyanobutanol.", "Step 2: 4-cyanobutanol is then reacted with ethyl acetoacetate in the presence of hydrochloric acid to form 4-cyano-5-methylhexan-2-one.", "Step 3: The resulting product is then treated with sodium hydroxide to form the corresponding carboxylic acid.", "Step 4: The carboxylic acid is then converted to the corresponding acid chloride using thionyl chloride.", "Step 5: The acid chloride is then reacted with sodium nitrite and sulfuric acid to form the corresponding diazonium salt.", "Step 6: The diazonium salt is then treated with sodium sulfite to form azocan-4-one hydrochloride." ] } | |
CAS RN |
2694735-10-7 |
Molecular Formula |
C7H14ClNO |
Molecular Weight |
163.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
